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Compound of Interest

Compound Name: m-PEG7-t-butyl ester

Cat. No.: B609291

Disclaimer: A specific Safety Data Sheet (SDS) for m-PEG7-t-butyl ester is not readily
available. The following information is synthesized from the SDS of a closely related
compound, Amino-PEG7-t-butyl ester, data from PubChem for m-PEG7-t-butyl ester, and
general principles of laboratory safety for PEGylated compounds. It is imperative to consult with
your institution's Environmental Health and Safety (EHS) department for specific disposal
protocols.

This guide provides essential safety and logistical information for the proper disposal of m-
PEG7-t-butyl ester, designed for researchers, scientists, and professionals in drug
development. Adherence to these procedures is critical for ensuring laboratory safety and

environmental protection.

Chemical and Physical Properties

A summary of the known physical and chemical properties of m-PEG7-t-butyl ester is provided
below. This information is crucial for the correct handling and storage of the compound.
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Property Value Source
Molecular Formula C20H4009 PubChem[1]
Molecular Weight 424.5 g/mol PubChem[1]
Assumed to be a viscous liquid
Appearance ) General
or solid
Solubility Soluble in aqueous media DC Chemicals[2]
Storage Temperature Store at -20°C (as powder) DC Chemicals[3]

Hazard Identification and Personal Protective Equipment

(PPE)

Based on data for related compounds, m-PEG7-t-butyl ester should be handled with care. The
GHS hazard statements for a similar PEG7-t-butyl ester suggest it may be harmful if
swallowed, and cause skin, eye, and respiratory irritation. The Amino-PEG7-t-butyl ester is

noted as being very toxic to aquatic life with long-lasting effects|[3].

Hazard Statement

Precautionary Statement

H302: Harmful if swallowed[3]

P264: Wash skin thoroughly after handling.[3]

H410: Very toxic to aquatic life with long lasting P270: Do not eat, drink or smoke when using

effects[3]

this product.[3]

P273: Avoid release to the environment.[3]

P301 + P312: IF SWALLOWED: Call a POISON
CENTER or doctor/physician if you feel unwell.

[3]

P501: Dispose of contents/container to an

approved waste disposal plant.[3][4]

Personal Protective Equipment (PPE):

o Eye Protection: Safety goggles with side-shields.
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» Hand Protection: Protective gloves (e.g., nitrile).
» Skin and Body Protection: Impervious clothing, such as a lab coat.

» Respiratory Protection: Use in a well-ventilated area or with a suitable respirator if aerosols
may be generated.

Experimental Protocols: Spill and Disposal Procedures

The following protocols provide a step-by-step guide for managing spills and disposing of m-
PEG7-t-butyl ester.

Spill Containment and Cleanup:

o Ensure Safety: Evacuate non-essential personnel from the spill area. Ensure adequate
ventilation.

o Wear Appropriate PPE: Don the required personal protective equipment.

o Contain the Spill: For liquid spills, absorb with an inert, non-combustible material such as
diatomite or universal binders. For solid spills, carefully sweep up to avoid dust formation.

o Collect Waste: Place the absorbed material or swept-up solid into a suitable, labeled, and
sealed container for disposal.

o Decontaminate: Clean the spill area and any contaminated equipment by scrubbing with
alcohol.

» Dispose of Contaminated Materials: All materials used for cleanup should be placed in the
hazardous waste container.

Disposal of Unused m-PEG7-t-butyl Ester:

The primary method for the disposal of m-PEG7-t-butyl ester is through an approved chemical
waste disposal service.

e Labeling: Ensure the waste container is clearly and accurately labeled with the chemical
name and any known hazards.
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o Packaging: The waste should be in a sealed, non-reactive container. Do not mix with
incompatible materials such as strong acids, strong alkalis, or strong oxidizing/reducing

agents.

o Storage: Store the waste container in a cool, well-ventilated area, away from direct sunlight
and sources of ignition, pending collection.

» Professional Disposal: Arrange for the collection of the chemical waste by a licensed and
approved waste disposal contractor. Adhere to all local, state, and federal regulations for

hazardous waste disposal.

Visualizing the Disposal Workflow

The following diagram illustrates the logical steps for the proper disposal of m-PEG7-t-butyl
ester, from initial handling to final disposal.
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Caption: Workflow for the safe disposal of m-PEG7-t-butyl ester.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Ester]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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